1-(Benzyloxy)-4-bromo-2-methylbenzene

• IUPAC Name: 4-bromo-2-methyl-1-phenylmethoxybenzene
• InChI: InChI=1S/C14H13BrO/c1-11-9-13(15)7-8-14(11)16-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: HKODXCGHSJXSFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)OCC2=CC=CC=C2
• Molecular Formula: C14H13BrO
• DSSTOX Substance ID: DTXSID201272911
• Molecular Weight: 277.16 g/mol
• CAS No.: 338454-32-3

Description

1-(Benzyloxy)-4-bromo-2-methylbenzene is an organic compound with the molecular formula C14H13BrO. It is a derivative of benzene, where the benzene ring is substituted with a benzyloxy group, a bromine atom, and a methyl group. This compound is of interest in organic chemistry due to its unique structure and reactivity, making it a valuable intermediate in various chemical syntheses.

Mechanism of Action

Target of Action

The compound “1-(Benzyloxy)-4-bromo-2-methylbenzene” is primarily used in the Suzuki–Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling process, which allows the formation of carbon-carbon bonds by the reaction of organoboron compounds with organic halides or triflates .

Mode of Action

In the Suzuki–Miyaura cross-coupling reaction, the compound “this compound” acts as an organoboron reagent . The reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, the palladium catalyst forms a bond with the organoboron compound. In the transmetalation step, the organoboron compound is transferred from boron to palladium .

Biochemical Pathways

It’s known that the suzuki–miyaura cross-coupling reaction, in which this compound is used, plays a crucial role in the synthesis of various biologically active compounds . These compounds can affect numerous biochemical pathways, depending on their specific structures and properties.

Result of Action

The primary result of the action of “this compound” is the formation of carbon-carbon bonds via the Suzuki–Miyaura cross-coupling reaction . This reaction is widely used in organic chemistry for the synthesis of various complex organic compounds, including pharmaceuticals, agrochemicals, and materials for organic electronics .

Action Environment

The efficacy and stability of “this compound” in the Suzuki–Miyaura cross-coupling reaction can be influenced by various environmental factors. These include the reaction temperature, the choice of solvent, the presence of a base, and the type of palladium catalyst used . Optimizing these conditions is crucial for achieving high yields and selectivities in the reaction .

Preparation Methods

The synthesis of 1-(Benzyloxy)-4-bromo-2-methylbenzene typically involves the following steps:

Bromination: The starting material, 2-methylphenol, undergoes bromination to introduce a bromine atom at the para position relative to the hydroxyl group.

Benzyloxylation: The brominated intermediate is then subjected to benzyloxylation, where a benzyloxy group is introduced. This can be achieved using benzyl chloride in the presence of a base such as sodium hydroxide.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

1-(Benzyloxy)-4-bromo-2-methylbenzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions. Common reagents include sodium methoxide or potassium tert-butoxide.

Oxidation: The benzyloxy group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate.

Reduction: The compound can undergo reduction reactions, where the bromine atom is replaced by hydrogen, using reagents such as lithium aluminum hydride.

Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(Benzyloxy)-4-bromo-2-methylbenzene has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme interactions and as a probe in biochemical assays.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: The compound is used in the production of specialty chemicals and as a building block in material science.

Comparison with Similar Compounds

1-(Benzyloxy)-4-bromo-2-methylbenzene can be compared with other similar compounds, such as:

1-(Benzyloxy)-4-chloro-2-methylbenzene: Similar structure but with a chlorine atom instead of bromine, leading to different reactivity and applications.

1-(Benzyloxy)-4-fluoro-2-methylbenzene:

1-(Benzyloxy)-4-iodo-2-methylbenzene: The presence of an iodine atom affects its reactivity, particularly in coupling reactions.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.

Synthesis routes and methods I

Procedure details

In N,N-dimethylformamide (40 mL) was dissolved 4-bromo-2-methyl-phenol (1.87 g), potassium carbonate (4.15 g) and benzyl bromide (1.3 mL) were added to the solution, and the mixture was stirred at room temperature for 2 hours. To the reaction mixture were added water and ethyl acetate, and the liquids were separated. The organic layer was separated, washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=98:2 to 95:5) to obtain 1-benzyloxy-4-bromo-2-methylbenzene (2.73 g).

Synthesis routes and methods II

Procedure details

To 4-bromo-2-methylphenol (1.25 g, 6.67 mmol) in 20 ml MeCN were added dry K2CO3 (1.84 g, 13.34 mmol, 2 equiv) and benzylbromide (0.872 ml, 7.34 mmol, 1.1 equiv) and reaction is stirred for 24 h at room temperature. Reaction mixture was filtered through Celite, solution was concentrated and purified by silica gel column chromatography (Hexane to 8% EtOAc/Hexane) to give 1.65 g 17 in 89% yield. Rf=0.90 (20% EtOAc/Hexane);